Cas no 855167-99-6 (6,7-Dimethoxy-4-quinolinecarboxaldehyde)

• Product Name: 6,7-Dimethoxy-4-quinolinecarboxaldehyde
• CAS No: 855167-99-6
• MF: C₁₂H₁₁NO₃
• MW: 217.220643281937
• CID: 1080274
• PubChem ID: 83527081
• Update Time: 2025-04-20

6,7-Dimethoxy-4-quinolinecarboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 6,7-Dimethoxy-4-quinolinecarboxaldehyde
• SCHEMBL1496371
• 6,7-dimethoxyquinoline-4-carbaldehyde
• 855167-99-6
• DB-296408

• Inchi： 1S/C12H11NO3/c1-15-11-5-9-8(7-14)3-4-13-10(9)6-12(11)16-2/h3-7H,1-2H3
• InChI Key： YBXPQMDSGBEYEU-UHFFFAOYSA-N
• SMILES： O(C)C1C(=CC2C(=C(C=O)C=CN=2)C=1)OC

Computed Properties

• Exact Mass: 217.07389321g/mol
• Monoisotopic Mass: 217.07389321g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 246
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 48.4Ų